Cas no 1056629-20-9 (Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate)

• Product Name: Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate
• CAS No: 1056629-20-9
• MF: C₁₈H₂₃NO₃
• MW: 301.380125284195
• MDL: MFCD17018653
• CID: 1004090
• PubChem ID: 59803011
• Update Time: 2025-04-20

Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate
• 3-Azaspiro[5.5]undecane-3-carboxylic acid, 9-oxo-,phenylmethyl ester
• N-Cbz-9-oxo-3-azaspiro[5.5]undecane
• 9-Oxo-3-aza-spiro[5.5]undecane-3-carboxylic acid benzyl ester
• N-Cbz-9-oxo-3-azaspiro [5.5]undecane
• CS-0341133
• Benzyl9-oxo-3-azaspiro[5.5]undecane-3-carboxylate
• A906030
• DB-321052
• AKOS016014810
• SS-4793
• SCHEMBL1700381
• 9-Oxo-3-azaspiro[5.5]undecane-3-carboxylic acid benzyl ester
• XWVRAUFBYDPEPY-UHFFFAOYSA-N
• DTXSID80733006
• SB30424
• MFCD17018653
• 1056629-20-9
• EN300-256403

• MDL： MFCD17018653
• Inchi： 1S/C18H23NO3/c20-16-6-8-18(9-7-16)10-12-19(13-11-18)17(21)22-14-15-4-2-1-3-5-15/h1-5H,6-14H2
• InChI Key： XWVRAUFBYDPEPY-UHFFFAOYSA-N
• SMILES： O=C1CCC2(CC1)CCN(C(=O)OCC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 301.16779360g/mol
• Monoisotopic Mass: 301.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Boiling Point: 461.1±45.0°C at 760 mmHg

Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C